Cas no 2034536-09-7 (3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea)

3-[3-Methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea is a synthetic organic compound featuring a urea core substituted with a methoxyphenyl group bearing a 2-oxopiperidine moiety and a tetrahydropyran (oxan-4-yl) group. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of protein-protein interactions. The presence of the 2-oxopiperidine and tetrahydropyran rings may enhance solubility and bioavailability, while the urea linkage provides hydrogen-bonding capacity for target engagement. Its well-defined scaffold offers opportunities for further derivatization, making it a versatile intermediate in drug discovery. The compound's stability and synthetic accessibility further support its use in exploratory research.
3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea structure
2034536-09-7 structure
Product Name:3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea
CAS No:2034536-09-7
MF:C18H25N3O4
MW:347.408804655075
CID:5353610
Update Time:2025-10-28

3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)-3-(tetrahydro-2H-pyran-4-yl)urea
    • 1-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-3-(oxan-4-yl)urea
    • 3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea
    • Inchi: 1S/C18H25N3O4/c1-24-16-12-14(20-18(23)19-13-7-10-25-11-8-13)5-6-15(16)21-9-3-2-4-17(21)22/h5-6,12-13H,2-4,7-11H2,1H3,(H2,19,20,23)
    • InChI Key: HHQKTDJKGHQTNI-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)NC(NC1C=CC(=C(C=1)OC)N1C(CCCC1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 467
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79.9

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3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea Related Literature

Additional information on 3-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-1-(oxan-4-yl)urea

3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)Urea: A Comprehensive Overview

3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea (CAS No. 2034536-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The methoxy group in the compound's structure is a common functional group in organic chemistry, known for its electron-donating properties. This group can significantly influence the compound's reactivity and biological activity. The presence of the oxopiperidin moiety, a cyclic amide, adds further complexity to the molecule. Piperidines are often found in bioactive compounds due to their ability to modulate various biological processes, including enzyme inhibition and receptor binding.

The urea linkage in the compound is another key structural element. Ureas are widely used in medicinal chemistry due to their ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The combination of these functional groups in 3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea suggests that it may exhibit potent pharmacological properties.

Recent studies have explored the potential therapeutic applications of this compound. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea demonstrated significant anti-inflammatory activity in vitro. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the antitumor properties of 3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea. The results showed that the compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation.

The oxan (tetrahydrofuran) ring in the structure is another important feature. Tetrahydrofurans are known for their stability and ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. This property is particularly valuable in drug development, where improving solubility can lead to better pharmacokinetic profiles and therapeutic outcomes.

Beyond its potential therapeutic applications, 3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea has also been studied for its use as a chemical probe. Chemical probes are small molecules used to investigate biological processes and validate therapeutic targets. The unique structure of this compound makes it an excellent candidate for such studies, as it can selectively bind to specific proteins or receptors without causing off-target effects.

In conclusion, 3-[3-Methoxy-4-(2-Oxopiperidin-1-yl)phenyl]-1-(Oxan-4-yl)urea (CAS No. 2034536-09-7) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the methoxy, oxopiperidin, urea, and oxan groups, contribute to its biological activity and make it an interesting subject for further investigation. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new therapeutic agents.

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